Cas no 92206-54-7 (Rotigotine)

Rotigotine is a non-ergoline dopamine agonist used primarily for the treatment of Parkinson’s disease and restless legs syndrome. Its chemical structure, featuring a thiophene moiety, enhances receptor binding affinity and selectivity for dopamine D2, D3, and D1 receptors. Administered via transdermal patch, Rotigotine provides continuous drug delivery, ensuring stable plasma concentrations and reducing fluctuations in motor control. This formulation minimizes first-pass metabolism, improving bioavailability compared to oral alternatives. Its efficacy in managing early and advanced Parkinson’s symptoms, alongside a favorable tolerability profile, makes it a clinically valuable option. Rotigotine’s sustained-release mechanism also supports patient compliance by simplifying dosing regimens.
Rotigotine structure
Rotigotine structure
Product Name:Rotigotine
CAS No:92206-54-7
MF:C19H25NOS
MW:315.472903966904
CID:61552
PubChem ID:57537
Update Time:2025-05-28

Rotigotine Chemical and Physical Properties

Names and Identifiers

    • Rotigotine
    • 5,6,7,8-Tetrahydro-6-[propyl[2-(2-thienyl)ethyl]amino]-1-naphthalenol
    • 1-Naphthalenol, 5,6,7,8-tetrahydro-6-[propyl[2-(2-thienyl)ethyl]amino]-
    • 6-[propyl(2-thiophen-2-ylethyl)amino]-5,6,7,8-tetrahydronaphthalen-1-ol
    • (-)-5,6,7,8-tetrahydro-6-[propyl[2-(thien-2-yl)ethyl]-amino]-1-naphthol
    • [3H]-N 0437
    • 2-(N-propyl-N-(2-thiofuranyl)-2'-ethylamino)-5-hydroxy-1,2,3,4-tetrahydronaphthalene
    • 5-hydroxy-2-(N-n-propyl-N-2-ethylthienyl-amino)tetralin
    • 6-(Propyl(2-(2-thienyl)ethyl)amino)-5,6,7,8-tetrahydro-1-naphthalenol
    • ent-Rotigotine
    • N-0437
    • rotigotine transdermal patch
    • 5,6,7,8-Tetrahydro-6-[propyl[2-(2-thienyl)ethyl]amino]-1-naphthalenol (ACI)
    • (±)-N 0437
    • N 0437
    • Racemic N 0437
    • 6-[Propyl-(2-thiophen-2-yl-ethyl)-amino]-5,6,7,8-tetrahydro-naphthalen-1-ol
    • 6-{Propyl[2-(2-Thienyl)Ethyl]Amino}-5,6,7,8-Tetrahydro-1-Naphthalenol
    • CHEMBL104383
    • 2-(N-n-Propyl-N-2-thienylethylamino)-5-hydroxytetralin
    • SCHEMBL50425
    • ROTIGOTINE, (+/-)-
    • CHEBI:184910
    • (+/-)-N-0437
    • DTXSID60861159
    • BCP12384
    • PDSP2_001830
    • )-N 0437; N 0437
    • SB19528
    • KFQYTPMOWPVWEJ-UHFFFAOYSA-N
    • Racemic rotigotine
    • HMS3652L06
    • 5QTR54Z0E1
    • L001423
    • J-002851
    • racemic N-0437
    • PDSP1_001847
    • 92206-54-7
    • CS-0009365
    • BDBM50054062
    • UNII-5QTR54Z0E1
    • DB-253494
    • BCP07978
    • NS00002770
    • 2-(n-propyl-n-2-thienylethylamino)-5-hydroxytetralin
    • HY-15394A
    • HMS3743K05
    • AKOS025311301
    • ROTIGOTINE (+/-)-FORM [MI]
    • Q27262758
    • (Rac)-Rotigotine
    • (-)-5-hydroxy-2-[N-n-propyl-N-2-(2-thienyl)ethylamino]tetralin
    • (+/-)-rotigotine
    • N-0923
    • (+/-)-5,6,7,8-TETRAHYDRO-6-(PROPYL(2-(2-THIENYL)ETHYL)AMINO)-1-NAPHTHOL
    • 6-{propyl[2-(thiophen-2-yl)ethyl]amino}-5,6,7,8-tetrahydronaphthalen-1-ol
    • 1-Naphthalenol, 5,6,7,8-tetrahydro-6-(propyl(2-(2-thienyl)ethyl)amino)-
    • N 0923
    • MDL: MFCD00869590
    • Inchi: 1S/C19H25NOS/c1-2-11-20(12-10-17-6-4-13-22-17)16-8-9-18-15(14-16)5-3-7-19(18)21/h3-7,13,16,21H,2,8-12,14H2,1H3
    • InChI Key: KFQYTPMOWPVWEJ-UHFFFAOYSA-N
    • SMILES: OC1C2CCC(CC=2C=CC=1)N(CCC)CCC1=CC=CS1

Computed Properties

  • Exact Mass: 315.16600
  • Monoisotopic Mass: 315.165685
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 6
  • Complexity: 337
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 51.7
  • XLogP3: 4.9

Experimental Properties

  • Density: 1.15
  • Boiling Point: 470.1°Cat760mmHg
  • Flash Point: 238.1°C
  • Refractive Index: 1.611
  • PSA: 51.71000
  • LogP: 4.26570

Rotigotine Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Rotigotine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
Y0002012
Racemic rotigotine
92206-54-7
¥1246.68 2023-04-20
SHANG HAI TAO SHU Biotechnology Co., Ltd.
T9237-2 mg
Rotigotine
92206-54-7
2mg
¥335.00 2022-04-26
SHANG HAI TAO SHU Biotechnology Co., Ltd.
T9237-5 mg
Rotigotine
92206-54-7
5mg
¥485.00 2022-04-26
SHANG HAI TAO SHU Biotechnology Co., Ltd.
T9237-10 mg
Rotigotine
92206-54-7
10mg
¥695.00 2022-04-26
SHANG HAI TAO SHU Biotechnology Co., Ltd.
T9237-25 mg
Rotigotine
92206-54-7
25mg
¥1475.00 2022-04-26
SHANG HAI TAO SHU Biotechnology Co., Ltd.
T9237-50 mg
Rotigotine
92206-54-7
50mg
¥2515.00 2022-04-26
SHANG HAI TAO SHU Biotechnology Co., Ltd.
T9237-100 mg
Rotigotine
92206-54-7
100MG
¥3487.00 2022-04-26
SHANG HAI TAO SHU Biotechnology Co., Ltd.
T9237-200 mg
Rotigotine
92206-54-7
200mg
¥5230.00 2022-04-26
A2B Chem LLC
AH86051-10mg
Rotigotine
92206-54-7 95%
10mg
$83.00 2024-07-18
A2B Chem LLC
AH86051-25mg
Rotigotine
92206-54-7 95%
25mg
$114.00 2024-07-18

Rotigotine Production Method

Production Method 1

Reaction Conditions
Reference
Microdialysis and striatal dopamine release: stereoselective actions of the enantiomers of N-0437
Timmerman, Wia; Westerink, Ben H. C.; De Vries, Jan B.; Tepper, Pieter G.; Horn, Alan S., European Journal of Pharmacology, 1989, 162(1), 143-50

Production Method 2

Reaction Conditions
1.1 Reagents: Sodium sulfite Solvents: Xylene ;  60 h, reflux
Reference
A process for the preparation of aminotetrahydronaphthol derivatives
, World Intellectual Property Organization, , ,

Production Method 3

Reaction Conditions
Reference
Method for industrially preparing nitrogen substituted amino-5,6,7,8-tetrahydronaphthol
, United States, , ,

Production Method 4

Reaction Conditions
Reference
Solid form, amorphous and crystalline, of racemic rotigotine
, United States, , ,

Production Method 5

Reaction Conditions
Reference
Substituted 2-aminotetralins
, European Patent Organization, , ,

Production Method 6

Reaction Conditions
Reference
2-Aminotetralin derivatives
, Japan, , ,

Production Method 7

Reaction Conditions
Reference
Synthesis and radioreceptor binding activity of N-0437, a new, extremely potent and selective D2 dopamine receptor agonist
Horn, A. S.; Tepper, P.; Van der Weide, J.; Watanabe, M.; Grigoriadis, D.; et al, Pharmaceutisch Weekblad, 1985, 7(5), 208-11

Rotigotine Raw materials

Rotigotine Preparation Products

Rotigotine Suppliers

Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:92206-54-7)ROTIGOTINE
Order Number:sfd2133
Stock Status:in Stock
Quantity:200kg
Purity:99%
Pricing Information Last Updated:Friday, 19 July 2024 14:32
Price ($):discuss personally
Email:sales2@senfeida.com
Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:92206-54-7)ROTIGOTINE
sfd2133
Purity:99%
Quantity:200kg
Price ($):Inquiry
Email